Cas no 1539285-35-2 (2-(2-Iodo-5-methoxyphenyl)acetonitrile)

• Product Name: 2-(2-Iodo-5-methoxyphenyl)acetonitrile
• CAS No: 1539285-35-2
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 6789958
• PubChem ID: 130153631
• Update Time: 2025-10-24

2-(2-Iodo-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Iodo-5-methoxyphenyl)acetonitrile
• 1539285-35-2
• EN300-1712592

• Inchi： 1S/C9H8INO/c1-12-8-2-3-9(10)7(6-8)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： LXTDGWWTIZFATD-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CC#N)OC

Computed Properties

• Exact Mass: 272.96506g/mol
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Additional information on 2-(2-Iodo-5-methoxyphenyl)acetonitrile

2-(2-Iodo-5-methoxyphenyl)acetonitrile: A Comprehensive Overview

2-(2-Iodo-5-methoxyphenyl)acetonitrile is a compound with the CAS number 1539285-35-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an acetonitrile group attached to a phenyl ring substituted with an iodine atom and a methoxy group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and synthetic chemistry.

The phenyl ring in 2-(2-Iodo-5-methoxyphenyl)acetonitrile serves as a central hub for various chemical reactions. The iodine atom at the 2-position of the ring introduces electronic effects that can influence the reactivity of the molecule. Similarly, the methoxy group at the 5-position contributes to steric and electronic interactions, further modulating the compound's properties. These features make it an attractive substrate for exploring novel synthetic pathways and for use as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-(2-Iodo-5-methoxyphenyl)acetonitrile in medicinal chemistry. Researchers have investigated its role as a building block for constructing bioactive compounds, particularly those targeting specific biological pathways. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to develop analogs with enhanced pharmacokinetic profiles. Additionally, its use in Suzuki-Miyaura cross-coupling reactions has enabled the creation of diverse biaryl structures, some of which exhibit promising anti-inflammatory and anticancer activities.

The synthesis of 2-(2-Iodo-5-methoxyphenyl)acetonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with an iodine atom, followed by the introduction of the acetonitrile group through nucleophilic aromatic substitution or other methods. The optimization of these steps is critical to ensure high yields and purity, which are essential for downstream applications.

In terms of applications, 2-(2-Iodo-5-methoxyphenyl)acetonitrile has found utility in both academic and industrial settings. In academia, it serves as a valuable tool for studying fundamental chemical transformations and for exploring new reaction mechanisms. In industry, it is being evaluated for its potential in drug development programs targeting various therapeutic areas, including oncology and inflammation.

Looking ahead, ongoing research into 2-(2-Iodo-5-methoxyphenyl)acetonitrile is expected to uncover new insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are likely to drive innovation in this area, potentially leading to breakthroughs in drug design and materials science.